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Compound of Interest

Compound Name:
1-Myristoyl-2-Linoleoyl-3-Oleoyl-

rac-glycerol

Cat. No.: B3026064 Get Quote

1.1 Chemical Structure

TG(14:0/18:2/18:1) is a mixed-acid triacylglycerol. This signifies that a central glycerol

backbone is esterified with three different fatty acids: myristic acid (14:0), linoleic acid (18:2),

and oleic acid (18:1) at the sn-1, sn-2, and sn-3 positions, respectively[1][2].
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Chemical Structure of TG(14:0/18:2/18:1)
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Caption: Chemical Structure of TG(14:0/18:2/18:1)

1.2 CAS Number and Synonyms
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The Chemical Abstracts Service (CAS) number for TG(14:0/18:2/18:1) provides a unique

identifier for this specific chemical substance.

Identifier Value

CAS Number 108961-58-6[1][2][3]

Synonyms

1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol[1]

[2][3], 1-Myristin-2-Linolein-3-Olein[1][2][4],

TG(14:0/18:2/18:1)[1][2][4]

Formal Name

9Z,12Z-octadecadienoic acid, 1-[[[(9Z)-1-oxo-9-

octadecen-1-yl]oxy]methyl]-2-[(1-

oxotetradecyl)oxy]ethyl ester[1][2]

1.3 Physicochemical Properties

A summary of the key physicochemical properties of TG(14:0/18:2/18:1) is presented below.

These properties are crucial for its handling, storage, and analysis.

Property Value Source

Molecular Formula C53H96O6 [1][3]

Molecular Weight 829.3 g/mol [1][3]

Appearance Solution in ethanol [1][2][3]

Purity ≥98% [2][3]

Solubility

DMF: 10 mg/ml, Ethanol: 10

mg/ml, Ethanol:PBS (pH 7.2)

(1:1): 0.5 mg/ml

[1]

Storage -20°C [5]

Section 2: Synthesis and Purification
The synthesis of mixed-acid triglycerides like TG(14:0/18:2/18:1) requires a controlled,

stepwise approach to ensure the correct placement of each fatty acid on the glycerol
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backbone.

2.1 Synthesis Strategy: A Conceptual Workflow

The synthesis of specific mixed-acid triglycerides is typically achieved through the esterification

of glycerol with the desired fatty acids.[6][7] This process can be catalyzed by either chemical

agents or enzymes, such as lipases, which offer greater specificity.[6] A general, conceptual

workflow for the synthesis is outlined below.
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Conceptual Synthesis of TG(14:0/18:2/18:1)

Start: Glycerol & Fatty Acids

Step 1: Esterification of sn-1 position with Myristic Acid

Intermediate: 1-myristoyl-glycerol

Step 2: Esterification of sn-2 position with Linoleic Acid

Intermediate: 1-myristoyl-2-linoleoyl-glycerol

Step 3: Esterification of sn-3 position with Oleic Acid

Product: TG(14:0/18:2/18:1)

Conceptual Synthesis Workflow

Click to download full resolution via product page

Caption: Conceptual Synthesis Workflow

2.2 Purification Methodologies
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Following synthesis, the crude product is a mixture of the desired triglyceride, unreacted

starting materials, and byproducts. Purification is essential to isolate TG(14:0/18:2/18:1) with

high purity. Common methods for triglyceride purification include:

Chromatography: High-performance liquid chromatography (HPLC) is a powerful technique

for separating complex lipid mixtures.[8] Normal-phase and reversed-phase HPLC can be

employed to resolve triglycerides based on their polarity.[8] Preparative thin-layer

chromatography (TLC) and column chromatography are also viable options for purification.

[8]

Membrane Filtration: Ultrafiltration can be used to separate triglycerides from smaller

molecules, such as unreacted fatty acids and glycerol.[9] This method is particularly useful

for large-scale purification.[9]

Section 3: Biological Significance and Applications
3.1 Biological Role

Triglycerides are the primary form of energy storage in animals.[10] They are stored in adipose

tissue and can be hydrolyzed to release fatty acids and glycerol, which are then used as fuel by

various tissues.[11][12] TG(14:0/18:2/18:1) has been identified in several biologically important

sources:

Human Milk and Infant Formula: Its presence in mature human milk and infant formula fats

suggests a role in infant nutrition and development.[1][2]

Butterfat: As a component of butterfat, it contributes to the overall fatty acid profile of dairy

products.[1][2]

3.2 Research Applications

Given its specific structure and presence in biological systems, TG(14:0/18:2/18:1) is a

valuable tool in several research areas:

Lipidomics: It serves as a standard for the identification and quantification of triglycerides in

complex biological samples.
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Nutritional Science: Research into the metabolic fate of specific dietary triglycerides can

utilize TG(14:0/18:2/18:1) to understand its absorption, distribution, and metabolism.

Drug Development: In the context of metabolic diseases, understanding the metabolism of

specific triglycerides can provide insights into disease mechanisms and potential therapeutic

targets.[13][14]

Caption: Triglyceride Metabolism Pathway

Section 4: Analytical Methodologies
Accurate quantification of TG(14:0/18:2/18:1) in biological samples is crucial for research in

lipidomics and related fields. The following is a detailed protocol for the analysis of triglycerides

using liquid chromatography-mass spectrometry (LC-MS).

4.1 Protocol: Quantification of TG(14:0/18:2/18:1) in Plasma by LC-MS

This protocol outlines the key steps for the extraction and quantification of TG(14:0/18:2/18:1)

from a plasma sample.

4.1.1 Materials and Reagents

Plasma sample

Internal Standard (e.g., a deuterated or odd-chain triglyceride)

Chloroform

Methanol

Isopropanol

Ammonium formate

Formic acid

LC-MS grade water
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LC-MS grade acetonitrile

4.1.2 Experimental Protocol

Sample Preparation:

Thaw plasma samples on ice.

To 50 µL of plasma, add 10 µL of the internal standard solution.

Lipid Extraction (Folch Method):

Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the plasma sample.

Vortex vigorously for 2 minutes.

Centrifuge at 3000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids.

Dry the extracted lipids under a gentle stream of nitrogen.

Reconstitution:

Reconstitute the dried lipid extract in 100 µL of a 9:1 (v/v) isopropanol:acetonitrile mixture.

Vortex briefly and transfer to an autosampler vial.

LC-MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column suitable for lipid analysis.

Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.

Mobile Phase B: 10 mM ammonium formate in 9:1 (v/v) isopropanol:acetonitrile with

0.1% formic acid.
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Gradient: A suitable gradient from a lower to a higher concentration of Mobile Phase B

to elute the triglycerides.

Flow Rate: A typical flow rate for such columns.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Analysis Mode: Tandem mass spectrometry (MS/MS) is often used for specific

identification.[11][12]

Data Acquisition: Monitor for the specific precursor and product ions of

TG(14:0/18:2/18:1) and the internal standard.

Data Analysis:

Integrate the peak areas for TG(14:0/18:2/18:1) and the internal standard.

Calculate the concentration of TG(14:0/18:2/18:1) in the original plasma sample using a

calibration curve prepared with known concentrations of the standard.

Section 5: Conclusion
TG(14:0/18:2/18:1) is a mixed-acid triglyceride with defined chemical properties and significant

biological relevance. Its presence in human milk underscores its importance in nutrition. For

researchers, it serves as a critical standard in lipidomic analyses and a tool to investigate the

intricate pathways of lipid metabolism. The methodologies for its synthesis, purification, and

analysis are well-established, providing a solid foundation for further research into its roles in

health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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